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Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425 Get Quote

1,3-Diphenylacetone: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information and handling

precautions for 1,3-diphenylacetone (CAS No. 102-04-5). The following sections detail the

physical and chemical properties, toxicological data, and recommended procedures for safe

use, storage, and disposal. This document is intended to supplement, not replace, institutional

safety protocols and Safety Data Sheets (SDSs).

Chemical and Physical Properties
1,3-Diphenylacetone is a white to yellow crystalline solid.[1][2] It is stable under normal

laboratory conditions.[3][4] Key quantitative physical and chemical data are summarized in

Table 1.
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Property Value Source(s)

Molecular Formula C₁₅H₁₄O [5]

Molecular Weight 210.27 g/mol [5]

Melting Point 30-34 °C [3]

Boiling Point 330 °C [3]

Flash Point >110 °C [4]

Solubility
Insoluble in water.[1] Soluble in

alcohol and oils.[1]
[1]

Toxicological Information and GHS Classification
The toxicological profile of 1,3-diphenylacetone is not fully characterized, and there is

conflicting information regarding its classification under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Classification Discrepancy
A review of various supplier Safety Data Sheets (SDSs) and the European Chemicals Agency

(ECHA) Classification and Labelling (C&L) Inventory reveals inconsistencies in the GHS

classification of 1,3-diphenylacetone.

Classification as an Irritant: Some suppliers classify 1,3-diphenylacetone as a skin irritant

(Category 2, H315), a serious eye irritant (Category 2A, H319), and may cause respiratory

irritation (Category 3, H335).[3]

Classification as Non-Hazardous: Conversely, other SDSs and notifications in the ECHA C&L

Inventory state that the substance does not meet the criteria for classification as hazardous.

[6]

The ECHA C&L Inventory is a collection of self-notifications from companies and is not a

harmonized, legally binding classification. The presence of differing classifications indicates a

lack of conclusive data or varying interpretations of the available information.
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Recommendation: In the absence of a harmonized classification, a conservative approach is

recommended. Researchers should handle 1,3-diphenylacetone as a potential skin, eye, and

respiratory irritant.

Acute Toxicity
Limited quantitative data is available on the acute toxicity of 1,3-diphenylacetone. The primary

available metric is the oral LD50 in rats.

Test Species Route Value Source(s)

LD50 Rat Oral >2 g/kg [4]

Qualitative assessments from various sources suggest that 1,3-diphenylacetone may cause

irritation to the skin, eyes, and respiratory tract upon contact or inhalation.[1][4]

Experimental Protocols for Irritation Assessment
While specific irritation studies for 1,3-diphenylacetone are not publicly available, the standard

methodologies for assessing skin and eye irritation are outlined in the OECD Guidelines for the

Testing of Chemicals. These protocols provide a framework for how the irritation potential of a

substance like 1,3-diphenylacetone would be formally evaluated.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Test System: The albino rabbit is the recommended animal model.

Procedure:

A small area of the animal's fur is clipped.

A 0.5 mL (for liquids) or 0.5 g (for solids, moistened to a paste) of the test substance is

applied to the skin under a gauze patch.
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The patch is left in place for a 4-hour exposure period.

After exposure, the patch is removed, and the skin is cleansed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The severity of the reactions is scored.

Classification: The substance is classified as an irritant based on the mean scores for

erythema and edema over a specified period.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline describes the method for determining the potential of a substance to cause eye

irritation or damage.

Test System: The albino rabbit is the preferred animal model.

Procedure:

A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into

the conjunctival sac of one eye of the animal.

The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation. The severity of any lesions is scored.

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Handling Precautions and Exposure Controls
Given the potential for irritation, appropriate engineering controls and personal protective

equipment (PPE) are essential when handling 1,3-diphenylacetone.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.
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An eyewash station and safety shower should be readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber).

A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-

approved respirator with a particulate filter is recommended.

The following diagram illustrates the hierarchy of controls for minimizing exposure to 1,3-
diphenylacetone.
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Hierarchy of Controls for 1,3-Diphenylacetone

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, respirator)

Least Effective

Click to download full resolution via product page

Hierarchy of controls for safe handling.

First Aid Measures
In the event of exposure to 1,3-diphenylacetone, the following first aid measures should be

taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[5]

Specific Hazards: In a fire, irritating and toxic gases, including carbon monoxide and carbon

dioxide, may be produced.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
The following workflow should be followed in the event of a spill of 1,3-diphenylacetone.
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1,3-Diphenylacetone Spill Response Workflow

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Don appropriate PPE

Contain the spill
(Use inert absorbent material)

Collect spilled material
(Sweep or scoop into a suitable container)

Decontaminate the spill area

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page

Workflow for responding to a spill.
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands

thoroughly after handling.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4]

Disposal Considerations
Dispose of 1,3-diphenylacetone and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways.

This technical guide is intended to provide a comprehensive overview of the safety and

handling of 1,3-diphenylacetone for a scientific audience. Always consult the most recent

Safety Data Sheet from your supplier and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089425#1-3-diphenylacetone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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